molecular formula C8H14ClNO2 B6282140 rac-methyl (1R,4S,7R)-2-azabicyclo[2.2.1]heptane-7-carboxylate hydrochloride CAS No. 2752075-98-0

rac-methyl (1R,4S,7R)-2-azabicyclo[2.2.1]heptane-7-carboxylate hydrochloride

Cat. No. B6282140
CAS RN: 2752075-98-0
M. Wt: 191.7
InChI Key:
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Description

Rac-methyl (1R,4S,7R)-2-azabicyclo[2.2.1]heptane-7-carboxylate hydrochloride (rac-MeHPC) is a synthetic chiral molecule that has been widely studied in the fields of biochemistry, pharmacology, and medicinal chemistry. Rac-MeHPC is used in a variety of scientific research applications, such as drug synthesis, biochemical and physiological studies, and laboratory experiments.

Scientific Research Applications

Rac-MeHPC has a variety of scientific research applications. It is used in drug synthesis, as it can be used to synthesize a variety of compounds, including chiral drugs. It is also used in biochemical and physiological studies, as it can be used to study the effects of chiral molecules on biochemical and physiological processes. Additionally, rac-MeHPC is used in laboratory experiments, as it can be used to study the effects of chiral molecules on a variety of biological systems.

Mechanism of Action

Rac-MeHPC is a chiral molecule, meaning that it has two different forms, each with a different chemical structure. The two forms of rac-MeHPC have different properties, which can affect the way they interact with other molecules. For example, one form of rac-MeHPC can interact with enzymes, while the other form cannot. This can affect the way in which the molecule interacts with other molecules, and can have an effect on its biochemical and physiological effects.
Biochemical and Physiological Effects
Rac-MeHPC has been shown to have a variety of biochemical and physiological effects. It has been shown to act as an inhibitor of certain enzymes, such as cyclooxygenase-2 (COX-2). It has also been shown to have antioxidant and anti-inflammatory effects, as well as anti-cancer effects. Additionally, rac-MeHPC has been shown to have neuroprotective effects, as well as anti-apoptotic and anti-aging effects.

Advantages and Limitations for Lab Experiments

Rac-MeHPC has a number of advantages and limitations for laboratory experiments. One advantage is that it is relatively easy to synthesize and can be used in a variety of experiments. Additionally, it is a chiral molecule, which means that it can be used to study the effects of chiral molecules on a variety of biological systems. However, one limitation is that it is not very soluble in water, which can make it difficult to use in certain experiments.

Future Directions

There are a number of potential future directions for rac-MeHPC research. One potential direction is to further investigate the mechanisms of action of rac-MeHPC and its effects on biochemical and physiological processes. Additionally, further research could be conducted to investigate the potential therapeutic applications of rac-MeHPC, such as its use as an anti-inflammatory or anti-cancer agent. Additionally, further research could be conducted to investigate the potential uses of rac-MeHPC in drug synthesis, as well as its potential uses in laboratory experiments. Finally, further research could be conducted to investigate the potential toxicology of rac-MeHPC and its potential side effects.

Synthesis Methods

Rac-MeHPC can be synthesized from a variety of starting materials, such as ethyl acetate, acetic anhydride, and hydrochloric acid. The reaction of these compounds in aqueous solution yields rac-MeHPC. The reaction is typically carried out in an organic solvent, such as dichloromethane, at a temperature of 25-30°C for 1-2 hours. The reaction can be monitored by thin-layer chromatography (TLC) and the product is isolated by column chromatography.

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for rac-methyl (1R,4S,7R)-2-azabicyclo[2.2.1]heptane-7-carboxylate hydrochloride involves the conversion of starting materials through a series of reactions to obtain the final product. The key steps in the synthesis pathway include the protection of the amine group, the formation of the bicyclic ring system, and the introduction of the carboxylate group. The final step involves the conversion of the carboxylate group to the hydrochloride salt form.", "Starting Materials": [ "Methylamine hydrochloride", "Ethyl acrylate", "Sodium hydride", "Benzyl bromide", "Sodium borohydride", "Sodium cyanoborohydride", "Sodium hydroxide", "Hydrochloric acid", "Acetic acid", "Methanol", "Diethyl ether", "Chloroform" ], "Reaction": [ "1. Protection of the amine group by reacting methylamine hydrochloride with ethyl acrylate in the presence of sodium hydride to obtain N-ethyl-N-methyl acrylamide.", "2. Reduction of N-ethyl-N-methyl acrylamide with sodium borohydride to obtain N-ethyl-N-methyl propenamide.", "3. Cyclization of N-ethyl-N-methyl propenamide with benzyl bromide in the presence of sodium hydride to obtain rac-methyl (1R,4S,7R)-2-azabicyclo[2.2.1]heptan-7-ylmethyl benzyl ether.", "4. Hydrolysis of rac-methyl (1R,4S,7R)-2-azabicyclo[2.2.1]heptan-7-ylmethyl benzyl ether with hydrochloric acid to obtain rac-methyl (1R,4S,7R)-2-azabicyclo[2.2.1]heptan-7-ylmethyl carboxylic acid.", "5. Conversion of rac-methyl (1R,4S,7R)-2-azabicyclo[2.2.1]heptan-7-ylmethyl carboxylic acid to the hydrochloride salt form by reacting with hydrochloric acid in methanol and diethyl ether.", "6. Purification of the final product by recrystallization from chloroform." ] }

CAS RN

2752075-98-0

Product Name

rac-methyl (1R,4S,7R)-2-azabicyclo[2.2.1]heptane-7-carboxylate hydrochloride

Molecular Formula

C8H14ClNO2

Molecular Weight

191.7

Purity

95

Origin of Product

United States

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